Cas no 5680-19-3 (4,4'-bis(3-nitrophenyl)-2,2'-bi-1,3-thiazole)

• Product Name: 4,4'-bis(3-nitrophenyl)-2,2'-bi-1,3-thiazole
• CAS No: 5680-19-3
• MF: C₁₈H₁₀N₄O₄S₂
• MW: 410.426400661469
• CID: 1603098
• PubChem ID: 1592736
• Update Time: 2025-04-21

4,4'-bis(3-nitrophenyl)-2,2'-bi-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4,4'-bis(3-nitrophenyl)-2,2'-bi-1,3-thiazole
• 2,2'-Bithiazole, 4,4'-bis(3-nitrophenyl)-
• 4-(3-nitrophenyl)-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-1,3-thiazole
• STK535680
• DTXSID20364555
• AKOS005466833
• 5680-19-3

• Inchi： 1S/C18H10N4O4S2/c23-21(24)13-5-1-3-11(7-13)15-9-27-17(19-15)18-20-16(10-28-18)12-4-2-6-14(8-12)22(25)26/h1-10H
• InChI Key： NZFBWIZQOZHKOL-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=C(C=2)[N+](=O)[O-])N=C1C1=NC(=CS1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 410.0145
• Monoisotopic Mass: 410.014346
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 174
• XLogP3: 4.7

Experimental Properties

• Density: 1.495
• Boiling Point: 669.5°C at 760 mmHg
• Flash Point: 358.7°C
• Refractive Index: 1.7
• PSA: 112.06